3-cyclopropyl-N-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

• IUPAC Name: 3-cyclopropyl-N-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C13H13N7O/c1-19-7-9(6-14-19)15-13(21)10-4-5-11-16-17-12(8-2-3-8)20(11)18-10/h4-8H,2-3H2,1H3,(H,15,21)
• InChI Key: ALZSKKQWDAQBID-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=NN3C(=NN=C3C4CC4)C=C2
• Molecular Formula: C13H13N7O
• Molecular Weight: 283.29 g/mol

Description

The compound “3-cyclopropyl-N-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide” is a derivative of pyrazole. Pyrazole derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities.

Future Directions

Pyrazole derivatives have attracted the attention of many researchers due to their diverse pharmacological activities. Future research could focus on studying the chemical and biological properties of “3-cyclopropyl-N-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide” in more detail.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells. By inhibiting CDK2, the compound can halt cell cycle progression, thereby inhibiting the growth of cancer cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thus disrupting the cell cycle . This interaction likely involves the formation of a complex between the compound and CDK2, which prevents CDK2 from carrying out its normal function of promoting cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the transition from the G1 phase to the S phase. This results in the halting of cell cycle progression, thereby inhibiting cell proliferation . The exact downstream effects of this disruption would depend on the specific type of cell in which the compound is acting.

Pharmacokinetics

The compound’s effectiveness against its target suggests that it has sufficient bioavailability to reach and interact with cdk2 .

Result of Action

The primary result of the compound’s action is the inhibition of cell proliferation. By targeting and inhibiting CDK2, the compound disrupts the cell cycle, preventing cells from progressing from the G1 phase to the S phase . This results in a significant reduction in cell growth, as evidenced by the compound’s cytotoxic activities against various cell lines .

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes and proteins, potentially influencing biochemical reactions .

Cellular Effects

Related compounds have demonstrated cytotoxic activities against various cell lines .

Molecular Mechanism

Similar compounds have shown inhibitory activity against CDK2/cyclin A2, which could suggest potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .